2-amino-5-chloro-1,9-dihydropyrimido[4,5-b]indol-4-one

• IUPAC Name: 2-amino-5-chloro-1,9-dihydropyrimido[4,5-b]indol-4-one
• InChI: InChI=1S/C10H7ClN4O/c11-4-2-1-3-5-6(4)7-8(13-5)14-10(12)15-9(7)16/h1-3H,(H4,12,13,14,15,16)
• InChI Key: BCEATAARWXWOBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C3=C(N2)NC(=NC3=O)N
• Molecular Formula: C10H7ClN4O
• Molecular Weight: 234.64 g/mol

Description

The compound identified by the Chemical Abstracts Service (CAS) number 25218206 is a chemical entity with significant interest in various scientific fields. This compound has unique properties that make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves several steps, including the preparation of intermediate compounds and the final product. The reaction conditions typically require controlled temperatures, specific catalysts, and precise timing to ensure the desired yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and automated systems to maintain consistency and efficiency. The process involves rigorous quality control measures to ensure that the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Oxidation: It reacts with oxidizing agents to form oxidized products.

Reduction: It can be reduced using specific reducing agents.

Substitution: It participates in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: It plays a role in studying biological processes and interactions at the molecular level.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: It is utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to various biological responses. The detailed mechanism of action depends on the specific context in which the compound is used.